4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide

• IUPAC Name: 4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-12(16(19)13-6-4-3-5-7-13)18(2)22(20,21)15-10-8-14(17)9-11-15/h3-12,16,19H,1-2H3
• InChI Key: AGGMPNXXPWUUTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)N(C)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol
• CAS No.: 379726-28-0

Description

4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H18ClNO3S and its molecular weight is 339.83. The purity is usually 95%.
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Scientific Research Applications

• HIV Prevention and Anti-HIV Activity :

  • Cheng De-ju (2015) discussed the use of methylbenzenesulfonamide derivatives, including 4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide, as potential targeting preparations in HIV-1 infection prevention (Cheng De-ju, 2015).
  • Brzozowski and Sa̧czewski (2007) synthesized a series of derivatives as potential anti-HIV agents, highlighting the compound's potential in HIV treatment research (Brzozowski & Sa̧czewski, 2007).

• Antimicrobial and Antifungal Activities :

  • R. N. Patel and colleagues (2011) studied the antimicrobial activity of benzenesulfonamide derivatives, demonstrating their potential in combating various bacterial species (Patel, Nimavat, Vyas, & Patel, 2011).
  • Apoorva Gupta and A. Halve (2015) synthesized compounds with significant antifungal activity, showcasing the application of these compounds in addressing fungal infections (Gupta & Halve, 2015).

• DNA Binding and Anticancer Activity :

  • M. González-Álvarez et al. (2013) explored the DNA binding and cleavage properties of mixed-ligand copper(II)-sulfonamide complexes, indicating their role in developing anticancer treatments (González-Álvarez et al., 2013).

• Anti-Inflammatory Applications :

  • Hiromasa Hashimoto et al. (2002) synthesized derivatives that act as selective cyclooxygenase-2 inhibitors, with potential applications in treating inflammation-related disorders (Hashimoto, Imamura, Haruta, & Wakitani, 2002).

• Polymerization and Material Science :

  • D. Chakraborty et al. (2018) described the application of group 4 metal complexes containing benzenesulfonamide in the polymerization of cyclic esters, highlighting their significance in material science (Chakraborty, Rajashekhar, Mandal, & Ramkumar, 2018).

• Environmental Studies :

  • R. Veeh et al. (1994) studied the transport characteristics of a related herbicide in soil, contributing to environmental science and agricultural chemistry (Veeh, Inskeep, Roe, & Ferguson, 1994).

Future Directions

: CAS Number Lookup - prop-1-en-2-yl : 4-Chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide : 4-Chloro-N-(1-hydroxy-1-phenylpropan-2-yl)benzamide